Cas no 533937-36-9 (2-hydroxyhex-4-yn-3-one)

2-hydroxyhex-4-yn-3-one structure

Product Name:2-hydroxyhex-4-yn-3-one

CAS No:533937-36-9

Molecular Formula:C_₆H_₈O_₂

Molecular Weight:112.126522064209

MDL:MFCD18820139

CID:1021090

PubChem ID:45085000

2-hydroxyhex-4-yn-3-one Properties

Names and Identifiers

- 4-Hexyn-3-one, 2-hydroxy- (9CI)
- 2-hydroxyhex-4-yn-3-one
- 4-Hexyn-3-one, 2-hydroxy-
- 533937-36-9
- DB-325013
- EN300-2966801
- MDL： MFCD18820139
- InChIKey： PUHPOBZGGYPVMX-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H8O2/c1-3-4-6(8)5(2)7/h5,7H,1-2H3
- SMILES： CC#CC(=O)C(C)O

Computed Properties

Exact Mass: 112.052429494g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 112.052429494g/mol
Heavy Atom Count: 8
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 37.3Å²

2-hydroxyhex-4-yn-3-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-2966801-0.05g	2-hydroxyhex-4-yn-3-one	533937-36-9		0.05g	$732.0	2023-09-06

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